Cas no 1807211-06-8 (6-Chloromethyl-2-fluoro-3-iodopyridine)

• Product Name: 6-Chloromethyl-2-fluoro-3-iodopyridine
• CAS No: 1807211-06-8
• MF: C₆H₄ClFIN
• MW: 271.458536148071
• CID: 4902778
• Update Time: 2025-05-19

6-Chloromethyl-2-fluoro-3-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 6-Chloromethyl-2-fluoro-3-iodopyridine

• Inchi： 1S/C6H4ClFIN/c7-3-4-1-2-5(9)6(8)10-4/h1-2H,3H2
• InChI Key： GLHJPIAZPAHBTG-UHFFFAOYSA-N
• SMILES： IC1=C(N=C(CCl)C=C1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 114
• XLogP3: 2.4
• Topological Polar Surface Area: 12.9

Additional information on 6-Chloromethyl-2-fluoro-3-iodopyridine

Comprehensive Overview of 6-Chloromethyl-2-fluoro-3-iodopyridine (CAS No. 1807211-06-8)

6-Chloromethyl-2-fluoro-3-iodopyridine (CAS No. 1807211-06-8) is a highly specialized halogenated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique chloromethyl, fluoro, and iodo functional groups, serves as a versatile intermediate in the synthesis of complex molecules. Its molecular structure, C6H4ClFIN, offers exceptional reactivity, making it invaluable for cross-coupling reactions, nucleophilic substitutions, and other advanced synthetic applications.

In recent years, the demand for halogenated pyridines like 6-Chloromethyl-2-fluoro-3-iodopyridine has surged due to their role in developing next-generation pharmaceuticals and crop protection agents. Researchers are particularly interested in its potential to act as a building block for kinase inhibitors and antiviral drugs, aligning with global trends in precision medicine and infectious disease control. The compound's CAS No. 1807211-06-8 is frequently searched in academic databases, reflecting its growing relevance in drug discovery pipelines.

From a synthetic chemistry perspective, the 6-Chloromethyl-2-fluoro-3-iodopyridine structure enables selective modifications at multiple sites. The chloromethyl group facilitates alkylation reactions, while the iodo substituent participates in palladium-catalyzed couplings such as Suzuki-Miyaura or Sonogashira reactions. Such flexibility makes it a preferred choice for constructing heterocyclic scaffolds in medicinal chemistry. Notably, its fluoro group enhances metabolic stability—a critical factor in optimizing bioavailability for therapeutic candidates.

Beyond pharmaceuticals, 6-Chloromethyl-2-fluoro-3-iodopyridine (CAS No. 1807211-06-8) finds applications in material science, particularly in designing organic electronic materials. Its halogen-rich architecture contributes to tuning electron transport properties, a feature exploited in OLEDs and photovoltaic devices. This dual utility in life sciences and advanced materials underscores its interdisciplinary importance.

Quality control and scalability are paramount for CAS No. 1807211-06-8. Reputable suppliers emphasize high-purity synthesis (>98%) with rigorous HPLC and NMR validation to meet industry standards. Storage recommendations typically include anhydrous conditions and light-sensitive packaging to preserve stability. These protocols address common queries from procurement specialists seeking reliable sourcing for R&D projects.

Environmental and safety considerations for 6-Chloromethyl-2-fluoro-3-iodopyridine follow green chemistry principles. Researchers increasingly explore catalytic methods to minimize waste during its incorporation into target molecules. Such practices align with the sustainable synthesis movement—a trending topic in ACS Green Chemistry forums and patent literature.

In summary, 6-Chloromethyl-2-fluoro-3-iodopyridine (CAS No. 1807211-06-8) represents a cutting-edge tool for molecular innovation. Its multifaceted reactivity, combined with applications spanning drug development to smart materials, positions it as a compound of enduring scientific and industrial value. Ongoing studies continue to uncover novel derivatives and process optimizations, further solidifying its role in 21st-century chemical research.